1-BOC-4-(1-benzyl-1H-imidazol-4-yl)-4-hydroxypiperidine
Overview
Description
1-BOC-4-(1-benzyl-1H-imidazol-4-yl)-4-hydroxypiperidine, more commonly known as BIPH, is a synthetic compound with a wide range of applications in scientific research. It is capable of acting as a ligand in various biochemical processes, and has been studied for its potential in drug design, drug delivery, and as a catalyst in various chemical reactions.
Mechanism of Action
BIPH acts as a ligand in various biochemical processes. It binds to certain proteins and other molecules, forming a complex that can then be used to initiate or regulate certain biochemical processes. BIPH can also bind to and activate certain enzymes, which can then catalyze various biochemical reactions.
Biochemical and Physiological Effects
BIPH has been studied for its potential to affect various biochemical and physiological processes. It has been shown to be capable of binding to and activating certain enzymes, which can then catalyze various biochemical reactions. In addition, it has been shown to bind to certain proteins and other molecules, which can then be used to initiate or regulate certain biochemical processes.
Advantages and Limitations for Lab Experiments
BIPH has several advantages and limitations when used in lab experiments. One advantage is that it is relatively inexpensive and easy to produce. In addition, it is highly soluble in water, making it easy to use in aqueous solutions. On the other hand, BIPH is relatively unstable and can degrade over time, which can limit its usefulness in some experiments.
Future Directions
There are several potential future directions for research on BIPH. One potential direction is to further investigate its potential in drug design and drug delivery. Another potential direction is to explore its potential as a catalyst in various chemical reactions. Additionally, further research could be done to investigate its potential to affect various biochemical and physiological processes. Finally, more research could be done to explore the effects of different environmental conditions on BIPH, such as temperature and pH.
Scientific Research Applications
BIPH has been studied for its potential in drug design, drug delivery, and as a catalyst in various chemical reactions. In drug design, BIPH can be used to create new compounds with desired pharmacological properties. It can also be used as a drug delivery system, as it can be used to bind to and deliver drugs to specific target sites in the body. In addition, BIPH can be used as a catalyst in various chemical reactions, such as those involving peptides, carbohydrates, and proteins.
Properties
IUPAC Name |
tert-butyl 4-(1-benzylimidazol-4-yl)-4-hydroxypiperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O3/c1-19(2,3)26-18(24)23-11-9-20(25,10-12-23)17-14-22(15-21-17)13-16-7-5-4-6-8-16/h4-8,14-15,25H,9-13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MOEMSIIKNRJPPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(C2=CN(C=N2)CC3=CC=CC=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.